Cas no 1189097-38-8 (Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate)

Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate structure
1189097-38-8 structure
Product Name:Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate
CAS No:1189097-38-8
Molecular Formula:C8H8BBrF3K
Molecular Weight:290.957633018494
CID:5075721

Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate Properties

Names and Identifiers

    • Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate
    • InChIKey: MYQAEUXTARFQLL-UHFFFAOYSA-N
    • Inchi: 1S/C8H8BBrF3.K/c1-5-4-8(10)6(2)3-7(5)9(11,12)13;/h3-4H,1-2H3;/q-1;+1
    • SMILES: BrC1=CC(C)=C([B-](F)(F)F)C=C1C.[K+]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Heavy Atom Count: 14
  • Complexity: 188
  • Topological Polar Surface Area: 0

Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Aaron
AR01W8LI-1g
Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate
1189097-38-8 95%
1g
$228.00 2025-02-17
Apollo Scientific
PC99127-500mg
Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate
1189097-38-8 95%
500mg
£88.00 2025-02-22
ChemScence
CS-0188951-500mg
Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate
1189097-38-8
500mg
$76.0 2022-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1259621-500mg
Potassium (4-bromo-2,5-dimethylphenyl)trifluoroborate
1189097-38-8 98%
500mg
¥1122.00

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